Cas no 275383-96-5 (TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE)

• Product Name: TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE
• CAS No: 275383-96-5
• MF: C₁₀H₁₂Cl₂N₂O₂
• MW: 263.120480537415
• MDL: MFCD16658184
• CID: 828721
• PubChem ID: 22485189
• Update Time: 2025-11-02

TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5,6-dichloropyridin-3-ylcarbamate
• 3-(N-(tert-butoxycarbonyl)amino)-5,6-dichloropyridine
• tert-Butyl (5,6-dichloropyridin-3-yl)carbamate
• tert-butyl N-(5,6-dichloropyridin-3-yl)carbamate
• QC-5478
• W5062
• N-(5,6-Dichloro-3-pyridinyl)carbamic acid 1,1-dimethylethyl ester
• 275383-96-5
• DTXSID50626077
• CS-0171893
• SCHEMBL1010435
• (5,6-dichloro-3-pyridinyl)-carbamic acid 1,1-dimethylethyl ester
• (5,6-dichloro-3-pyridinyl)-carbamic Acid, 1,1-dimethylethyl Ester
• tert-Butyl(5,6-dichloropyridin-3-yl)carbamate
• Carbamic acid, N-(5,6-dichloro-3-pyridinyl)-, 1,1-dimethylethyl ester
• EN300-1704237
• AKOS015935035
• DKHGGFHSPXVTDE-UHFFFAOYSA-N
• MFCD16658184
• AS-36111
• DB-361712
• 3-(BOC-AMINO)-5,6-DICHLOROPYRIDINE
• TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE

• MDL： MFCD16658184
• Inchi： 1S/C10H12Cl2N2O2/c1-10(2,3)16-9(15)14-6-4-7(11)8(12)13-5-6/h4-5H,1-3H3,(H,14,15)
• InChI Key： DKHGGFHSPXVTDE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 262.02800
• Monoisotopic Mass: 262.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.345±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.082 g/l) (25 º C),
• PSA: 54.71000
• LogP: 3.74900

TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE

Comprehensive Guide to TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE (CAS No. 275383-96-5): Properties, Applications, and Market Insights

TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE (CAS No. 275383-96-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated pyridine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules. With its unique molecular structure featuring both carbamate and dichloropyridine moieties, this compound offers versatile reactivity that makes it valuable for multiple industrial applications.

The growing interest in heterocyclic compounds like TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE stems from their importance in drug discovery and crop protection formulations. Recent trends in green chemistry and sustainable synthesis have put spotlight on efficient production methods for such intermediates. Researchers are particularly interested in how this compound's steric properties from the tert-butyl group influence its reactivity patterns in various chemical transformations.

From a structural perspective, TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE demonstrates interesting characteristics that make it valuable for medicinal chemistry applications. The electron-withdrawing effects of the chlorine atoms at positions 5 and 6 of the pyridine ring create unique electronic environments that can be exploited in nucleophilic aromatic substitution reactions. These properties have led to its use in developing potential kinase inhibitors and other therapeutic agents currently under investigation.

The compound's carbamate functionality adds another dimension to its chemical versatility. In pharmaceutical contexts, carbamate groups are known to enhance metabolic stability of drug candidates, making TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE particularly interesting for prodrug design. Recent publications have highlighted its utility in creating targeted drug delivery systems, especially for compounds requiring controlled release profiles.

In agrochemical applications, derivatives of TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE have shown promise as precursors for novel pesticide formulations. The compound's structural features contribute to the development of products with improved environmental persistence and target specificity, addressing current industry demands for more sustainable crop protection solutions. This aligns well with the growing market trend toward precision agriculture technologies.

The synthesis of TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE typically involves multi-step processes that highlight modern organic synthesis techniques. Recent advances in catalytic methods have improved the efficiency of producing such functionalized pyridines, reducing waste generation and energy consumption. These developments respond to the chemical industry's increasing focus on atom economy and process intensification.

Market analysis indicates steady growth in demand for specialty pyridine derivatives like TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE, particularly from the pharmaceutical sector. The compound's CAS registry number (275383-96-5) serves as an important identifier for researchers and procurement specialists navigating the complex landscape of fine chemicals. Current pricing trends reflect its status as a high-value intermediate with specialized applications.

Quality control aspects of TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE production emphasize the importance of rigorous analytical characterization. Modern techniques such as HPLC and LC-MS are routinely employed to ensure product purity, especially for pharmaceutical-grade material. These quality measures address the industry's heightened focus on impurity profiling and specification compliance.

Storage and handling recommendations for TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE follow standard protocols for organic intermediates. While not classified as hazardous under normal conditions, proper chemical storage practices should be maintained to preserve the compound's stability. This includes protection from moisture and extreme temperatures, considerations that are particularly important for long-term storage scenarios.

Future research directions for TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE and related compounds are likely to focus on expanding their utility in bioconjugation chemistry and materials science applications. The compound's structural features make it a candidate for developing novel functional materials with tailored properties. These potential applications align with broader scientific trends toward molecular engineering and smart materials development.

For researchers working with TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE, understanding its spectroscopic properties is crucial for reaction monitoring and product characterization. The compound's distinctive NMR signatures and mass spectral patterns provide valuable analytical fingerprints that facilitate its identification in complex mixtures. These characteristics are particularly important in process chemistry applications where reaction progress needs careful tracking.

The commercial availability of TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE (CAS 275383-96-5) through specialty chemical suppliers has expanded in recent years, reflecting growing industrial interest. Procurement specialists should pay attention to supply chain reliability and technical support offerings when selecting vendors for this research chemical. These factors have become increasingly important in the context of global chemical logistics challenges.

Environmental considerations for TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE focus on its biodegradation pathways and ecotoxicological profile. While comprehensive data continues to be developed, current understanding suggests standard waste treatment protocols for organic compounds are appropriate. These environmental aspects are particularly relevant for manufacturers aiming to meet green chemistry principles and regulatory compliance standards.

Intellectual property landscapes surrounding TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE applications continue to evolve, with several patents covering its use in various therapeutic compositions and agricultural formulations. Researchers exploring new applications should conduct thorough patent searches to navigate this complex IP environment. This is especially important in the current climate of heightened innovation protection awareness.

In conclusion, TERT-BUTYL-5,6-DICHLOROPYRIDIN-3-YLCARBAMATE (CAS 275383-96-5) represents an important building block in modern chemical research and development. Its unique combination of steric bulk, electronic effects, and functional group compatibility makes it valuable across multiple disciplines. As synthetic methodologies advance and application areas expand, this compound is poised to maintain its relevance in cutting-edge chemical innovation for years to come.